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calanolide B calanolide B
Brand Name: Vulcanchem
CAS No.: 142632-33-5
VCID: VC0141900
InChI: InChI=1S/C22H26O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12,18,24H,6-7H2,1-5H3/t11-,12-,18-/m1/s1
SMILES: CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O
Molecular Formula: C22H26O5
Molecular Weight: 370.4 g/mol

calanolide B

CAS No.: 142632-33-5

Main Products

VCID: VC0141900

Molecular Formula: C22H26O5

Molecular Weight: 370.4 g/mol

calanolide B - 142632-33-5

CAS No. 142632-33-5
Product Name calanolide B
Molecular Formula C22H26O5
Molecular Weight 370.4 g/mol
IUPAC Name (16R,17S,18R)-18-hydroxy-10,10,16,17-tetramethyl-6-propyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaen-4-one
Standard InChI InChI=1S/C22H26O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12,18,24H,6-7H2,1-5H3/t11-,12-,18-/m1/s1
Standard InChIKey NIDRYBLTWYFCFV-SEDUGSJDSA-N
Isomeric SMILES CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2[C@@H]([C@@H]([C@H](O4)C)C)O
SMILES CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O
Canonical SMILES CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O
Synonyms calanolide B
PubChem Compound 65008
Last Modified Nov 11 2021
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